3-(4-Cyano-4-(3,4-dimethoxyphenyl)-5-methylhex-1-yl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline

• CAS No.: 105740-30-5
• Molecular Formula: C28H39ClN2O4
• Molecular Weight: 503.1 g/mol
• IUPAC Name: 5-(6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-3-yl)-2-(3,4-dimethoxyphenyl)-2-propan-2-ylpentanenitrile;hydrochloride
• InChI: InChI=1S/C28H38N2O4.ClH/c1-19(2)28(18-29,22-10-11-24(31-4)27(16-22)34-7)12-8-9-23-13-20-14-25(32-5)26(33-6)15-21(20)17-30(23)3;/h10-11,14-16,19,23H,8-9,12-13,17H2,1-7H3;1H
• InChI Key: VUZBKYKCWFNKMU-UHFFFAOYSA-N
• SMILES: CC(C)C(CCCC1CC2=CC(=C(C=C2CN1C)OC)OC)(C#N)C3=CC(=C(C=C3)OC)OC.Cl
• Synonyms: 3-(4-cyano-4-(3,4-dimethoxyphenyl)-5-methylhex-1-yl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline; RS 93007; RS-93007

Description

3-(4-Cyano-4-(3,4-dimethoxyphenyl)-5-methylhex-1-yl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methylisoquinoline, also known as this compound, is a useful research compound. Its molecular formula is C28H39ClN2O4 and its molecular weight is 503.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The free base, 3-[4-(3,4-dimethoxyphenyl)-4-isopropyl-4-cyanobutyl]-6,7-dimethoxy-N-methyl-1,2,3,4-tetrahydroisoquinoline (1, 15 g, 0.032 mol) was dissolved in isopropanol (70 mL) at 70° C., and 6M HCl in isopropanol (5.6 mL) slowly added. After cooling to room temperature, ether (40 mL) was added until the solution became cloudy (saturated), and the resulting mixture stirred overnight. The resulting solid was collected, washed thoroughly with ether-isopropanol (1:1, 50 mL), and dried in vacuo at 50° C. to yield 3-[4-(3,4-dimethoxyphenyl)-4-isopropyl-4-cyanobutyl]-6,7-dimethoxy-N-methyl-1,2,3,4-tetrahydroisoquinoline·HCl (1·HCl, 13.7 g, m.p. 115°-120° C.) as a white powder.